p-(2-Methylbutyl)toluene

• Molecular Formula: C12H18
• Molecular Weight: 162.27 g/mol
• IUPAC Name: 1-methyl-4-(2-methylbutyl)benzene
• InChI: InChI=1S/C12H18/c1-4-10(2)9-12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
• InChI Key: XPCLINDRYZAPTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC1=CC=C(C=C1)C

Description

P-(2-Methylbutyl)toluene is a useful research compound. Its molecular formula is C12H18 and its molecular weight is 162.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

0.05 Mol of p-methyl benzyl chloride and 0.05 mol of sec.-butyl chloride were dissolved in 100 ml. of toluene. The solution obtained was added dropwise to a toluene solution containing 0.1 mol of potassium metal with thorough stirring while obtaining the temperature of the solution at 20° to 30°C. After the addition, the temperature of the solution was raised to 50°C. with thorough stirring to complete the reaction. After the reaction, the product became black violet, and a white powder was precipitated. The resultant product containing the unreacted matter and by-products was distilled to afford 3-methyl-4-(p-tolyl) butane. The resulting product was used in the following Examples.

Synthesis routes and methods III

Procedure details

To 162 mmols of p-xylene were added 7 mmols of n-butyl lithium and 9 mmols of N,N,N',N'-tetramethylethylenediamine, and the mixture was stirred at room temperature for 2 hours, whereupon it turned brilliant orange. The resulting product was placed in an autoclave, and at the same time, 143 mmols of 1-butene was introduced into it. When they were reacted at 80° to 100°C. at an initial pressure of 15 Kg/cm2, the pressure of the inside of the autoclave decreased gradually. After reacting for 5 hours, 3-methyl-4-(p-tolyl) butane was obtained in a selectivity of about 90%. This compound was distilled under reduced pressure to purity it. The resulting product was used in the following Examples.